Cas no 2229237-74-3 (tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate
• CAS No: 2229237-74-3
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 6399532
• PubChem ID: 165622028
• Update Time: 2025-08-05

tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate
• 2229237-74-3
• EN300-1872994
• tert-butyl N-[5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18N2O4/c1-14(2,3)20-13(19)16-10-8-9(4-5-12(10)18)11(17)6-7-15/h4-5,8,11,17-18H,6H2,1-3H3,(H,16,19)
• InChI Key： BZAAXQCFFAKHHO-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C(CC#N)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate

Introduction to Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate (CAS No. 2229237-74-3)

Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate, with the CAS number 2229237-74-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique structural features of this molecule, including its tert-butyl group and the presence of both hydroxyl and cyano functional groups, make it a compound of considerable interest for researchers exploring novel therapeutic agents.

The N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate moiety introduces a hydrophilic character to the molecule, which can be advantageous for drug solubility and bioavailability. This property is particularly relevant in the development of oral formulations where water solubility is often a critical factor. Additionally, the presence of a cyano group can serve as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as bioactive molecules. Carbamates have been explored for their roles in various biological processes, including enzyme inhibition and receptor binding. The structural motif of Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate aligns well with these interests, as it combines hydrophilic and lipophilic elements that can enhance interaction with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of novel anticancer agents. Cancer research has increasingly focused on targeting specific enzymes and pathways that are dysregulated in tumor cells. Carbamates have shown promise in this area, particularly as inhibitors of kinases and other enzymes involved in cell proliferation and survival. The tert-butyl group in Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate can provide steric hindrance, which may be crucial for achieving high selectivity against target enzymes.

Furthermore, the hydroxyl groups present in the molecule can participate in hydrogen bonding interactions, both within the compound and with biological targets. This feature is particularly important for designing molecules that can bind tightly to protein surfaces or other biological macromolecules. Such interactions are often essential for achieving potent pharmacological effects.

The cyano group in Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate also offers opportunities for further functionalization. For instance, it can be reduced to an amine or converted into other functional groups through various chemical reactions. This flexibility makes it a valuable building block for synthetic chemists working on drug discovery projects.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in carbamate-based compounds. Researchers have been systematically modifying the structure of carbamates to optimize their biological activity and pharmacokinetic properties. Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate represents an interesting case study in this context, as its unique combination of functional groups provides multiple opportunities for SAR analysis.

In addition to its potential applications in oncology, this compound has also been explored for its antimicrobial properties. Antibiotic resistance is a growing global health concern, and there is a need for novel antimicrobial agents with unique mechanisms of action. Carbamates have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with other essential bacterial processes.

The synthesis of Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group typically involves alkylation reactions, while the incorporation of the cyano and hydroxyl groups may require cyanation or hydroxymethylation steps, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct complex molecular frameworks efficiently.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, which are essential for further biological testing.

In vitro studies are conducted to evaluate the biological activity of Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate against various targets. These studies often involve enzyme assays, cell-based assays, and binding studies to assess interactions with proteins or other biomolecules. The results from these studies help researchers understand the mechanism of action of the compound and identify potential therapeutic applications.

If initial results are promising, further preclinical studies may be conducted to evaluate the safety and efficacy of Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate in animal models. These studies provide valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and potential side effects.

The development pipeline for new pharmaceuticals is highly competitive and requires significant investment in research and development. However, compounds like Tert-butyl N-5-(2-cyano-1-hydroxyethyl)-2-hydroxyphenylcarbamate offer hope for discovering novel therapeutic agents that can address unmet medical needs. The versatility and potential applications of this compound make it an attractive candidate for further exploration by pharmaceutical companies and academic researchers alike.